N1-((1-cyclopentylpiperidin-4-yl)methyl)-N2-(4-methylbenzyl)oxalamide

• IUPAC Name: N-[(1-cyclopentylpiperidin-4-yl)methyl]-N'-[(4-methylphenyl)methyl]oxamide
• InChI: InChI=1S/C21H31N3O2/c1-16-6-8-17(9-7-16)14-22-20(25)21(26)23-15-18-10-12-24(13-11-18)19-4-2-3-5-19/h6-9,18-19H,2-5,10-15H2,1H3,(H,22,25)(H,23,26)
• InChI Key: LCGXCGNMOXHYGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C(=O)NCC2CCN(CC2)C3CCCC3
• Molecular Formula: C21H31N3O2
• Molecular Weight: 357.5 g/mol

Description

N1-((1-cyclopentylpiperidin-4-yl)methyl)-N2-(4-methylbenzyl)oxalamide, also known as CX-5461, is a small molecule inhibitor that binds to RNA polymerase I and disrupts ribosomal DNA transcription. CX-5461 has been shown to have potential in treating a variety of cancers, including hematological malignancies and solid tumors.

Scientific Research Applications

Coordination Chemistry and Antimicrobial Activity

Compounds with complex molecular structures, including those similar to "N1-((1-cyclopentylpiperidin-4-yl)methyl)-N2-(4-methylbenzyl)oxalamide," often serve as ligands in coordination chemistry. For example, Schiff base ligands, which share a complexity in molecular structure, have been used to prepare metal complexes with significant antimicrobial activity (Cukurovalı, Yilmaz, Özmen, & Ahmedzade, 2002). These complexes demonstrate the potential of structurally complex molecules in developing new antimicrobial agents.

Pharmacological Applications

Similarly structured compounds have been explored for their pharmacological properties, including as Na+/Ca2+ exchange inhibitors and orexin receptor antagonists. For instance, YM-244769 has been identified as a potent Na+/Ca2+ exchange inhibitor, preferentially inhibiting NCX3, which is relevant in protecting against hypoxia/reoxygenation-induced neuronal cell damage (Iwamoto & Kita, 2006). Moreover, compounds like GSK1059865, a selective OX1R antagonist, have been evaluated in models of binge eating in rats, indicating a major role of OX1R mechanisms in compulsive food consumption (Piccoli et al., 2012). These studies underscore the potential of such molecules in the development of new therapeutic agents for neurological and psychiatric disorders.

Material Science and Organic Synthesis

In material science, compounds with intricate structures, akin to "N1-((1-cyclopentylpiperidin-4-yl)methyl)-N2-(4-methylbenzyl)oxalamide," have applications in the synthesis of novel materials and as intermediates in organic synthesis. Research demonstrates the synthesis of new materials and the development of novel synthetic pathways that utilize complex molecules as key intermediates or catalysts (Mamedov et al., 2016).